[(3,4-Dimethylphenyl)methyl](3-methylbutan-2-yl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(3,4-dimethylphenyl)methyl]-3-methylbutan-2-amine
• InChI: InChI=1S/C14H23N/c1-10(2)13(5)15-9-14-7-6-11(3)12(4)8-14/h6-8,10,13,15H,9H2,1-5H3
• InChI Key: RCRVPXOEYRLBCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(C)C(C)C)C

Description

(3,4-Dimethylphenyl)methylamine is a secondary amine featuring a 3,4-dimethylphenylmethyl (DMB) group and a branched 3-methylbutan-2-yl (isoamyl) substituent. Its molecular formula is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol, and it is registered under CAS No. 1152861-53-4 . The compound’s structure combines aromatic and aliphatic components, making it a candidate for studies in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dimethylphenyl)methylamine typically involves the reaction of 3,4-dimethylbenzyl chloride with 3-methylbutan-2-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (3,4-Dimethylphenyl)methylamine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

(3,4-Dimethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: It can be reduced to form primary amines or other reduced forms.

Substitution: The amine group can participate in substitution reactions, such as alkylation or acylation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Alkyl halides or acyl chlorides are often used as reagents in substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro compounds.

Reduction: Formation of primary amines or other reduced derivatives.

Substitution: Formation of alkylated or acylated amine derivatives.

Scientific Research Applications

(3,4-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of (3,4-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biochemical effects. The exact pathways and molecular targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound is compared with closely related derivatives from the same chemical family (Table 1). Key differences lie in the alkyl substituent’s chain length and branching, which influence properties such as lipophilicity, solubility, and thermal stability.

Table 1: Comparison of (3,4-Dimethylphenyl)methylamine with Analogues

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Alkyl Substituent	Suppliers
(3,4-Dimethylphenyl)methylamine	1152861-53-4	C₁₃H₂₁N	191.31	3-methylbutan-2-yl (branched)	2
(3,4-Dimethylphenyl)methylamine	1152657-86-7	C₁₂H₁₉N	177.29	2-methylpropyl (isobutyl)	1
(3,4-Dimethylphenyl)methylamine	1094317-31-3	C₁₁H₁₇N	163.26	propan-2-yl (isopropyl)	4

• Lipophilicity : The target compound’s longer, branched alkyl chain (3-methylbutan-2-yl) increases logP compared to isopropyl or isobutyl derivatives, suggesting enhanced membrane permeability .
• In contrast, diarylamines like bis(3,4-dimethylphenyl)amine (MW 225.33) have higher melting points due to stronger π-π interactions .

Electronic and Functional Group Effects

• Electron-Donating Substituents: While the target compound lacks oxygen-based groups, its 3,4-dimethylphenyl group is electron-rich. In triarylamines, substituents like –OMe or –OTIPS lower oxidation potentials by donating electrons . For the target compound, the methyl groups may similarly stabilize charge during oxidation, though experimental data are needed.
• Comparison with 3,4-Methylenedioxyphenyl Analogues : Compounds like 3,4-methylenedioxyphenylisopropylamines (MDxx class) show that alkyl chain length and branching modulate pharmacological activity. The isoamyl group in the target compound could alter receptor binding kinetics compared to shorter chains .

Biological Activity

(3,4-Dimethylphenyl)methylamine, an organic compound belonging to the amine family, has garnered attention for its potential biological activities. This article explores its mechanisms of action, interactions with biological targets, and relevant research findings.

• Molecular Formula : C14H23N
• Molecular Weight : 205.34 g/mol
• Structure : The compound features a 3,4-dimethylphenyl group and a 3-methylbutan-2-yl group attached to the nitrogen atom, contributing to its unique chemical properties and biological activities .

The biological activity of (3,4-Dimethylphenyl)methylamine is primarily attributed to its interactions with various enzymes and receptors. These interactions can modulate biochemical pathways, potentially acting as either agonists or antagonists depending on the target .

Interaction with Enzymes

Research indicates that this compound may inhibit specific enzyme activities. For instance:

• Tyrosinase Inhibition : Similar compounds have demonstrated tyrosinase inhibition, which is crucial for melanin production. This suggests that (3,4-Dimethylphenyl)methylamine may possess similar properties .

Biological Activity Studies

Several studies have investigated the biological effects of (3,4-Dimethylphenyl)methylamine:

• Antioxidant Activity : Preliminary studies suggest that the compound exhibits antioxidant properties, which could be beneficial in reducing oxidative stress in cells .
• Antimicrobial Potential : The compound has been explored for its antimicrobial activity against various pathogens, indicating potential therapeutic applications in infectious diseases .

Case Study 1: Tyrosinase Inhibition

A study focusing on structural analogs of (3,4-Dimethylphenyl)methylamine revealed significant inhibition of tyrosinase activity. The most potent analog showed an IC50 value significantly lower than that of standard inhibitors like kojic acid . This highlights the potential of this class of compounds in treating hyperpigmentation disorders.

Case Study 2: Antioxidant Efficacy

In vitro assays demonstrated that compounds structurally related to (3,4-Dimethylphenyl)methylamine exhibited strong antioxidant activity comparable to established antioxidants. These findings suggest that further exploration could lead to the development of new antioxidant therapies .

Comparative Analysis with Similar Compounds

The following table summarizes key differences between (3,4-Dimethylphenyl)methylamine and similar compounds:

Compound Name	Tyrosinase Inhibition IC50 (µM)	Antioxidant Activity	Unique Features
(3,4-Dimethylphenyl)methylamine	TBD	Strong	Unique steric and electronic effects
Kojic Acid	24.09	Moderate	Established standard for comparison
(2,4-Dimethylphenyl)methylamine	TBD	Moderate	Different substitution pattern affecting activity